Cas no 2763909-92-6 (2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid)

• Product Name: 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• CAS No: 2763909-92-6
• MF: C₁₂H₁₃N₅O₄
• MW: 291.262721776962
• CID: 6305248
• PubChem ID: 165984589
• Update Time: 2025-06-08

2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 2763909-92-6
• EN300-37343222
• 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid

• Inchi： 1S/C12H13N5O4/c1-2-5-21-12(20)13-4-3-9-15-11-14-6-8(10(18)19)7-17(11)16-9/h2,6-7H,1,3-5H2,(H,13,20)(H,18,19)
• InChI Key： VGQVOAXMRPXDLF-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCCC1N=C2N=CC(C(=O)O)=CN2N=1)=O

Computed Properties

• Exact Mass: 291.09675391g/mol
• Monoisotopic Mass: 291.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 119Ų

Additional information on 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid

Comprehensive Analysis of 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 2763909-92-6)

The compound 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 2763909-92-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the [1,2,4]triazolo[1,5-a]pyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both carboxylic acid and prop-2-en-1-yloxy carbonyl functional groups in its structure makes it a versatile intermediate for drug discovery and development.

Recent advancements in small-molecule therapeutics have highlighted the importance of triazolopyrimidine derivatives in targeting various disease pathways. Researchers are particularly interested in how CAS No. 2763909-92-6 can be utilized in the synthesis of novel kinase inhibitors or GPCR modulators, given its unique structural features. The compound's potential applications in oncology and inflammatory diseases align with current trends in precision medicine, where structure-activity relationship (SAR) studies are critical for optimizing drug candidates.

From a synthetic chemistry perspective, the prop-2-en-1-yloxy carbonyl moiety in 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid offers opportunities for click chemistry modifications, a technique widely adopted in bioconjugation and proteomics. This aligns with the growing demand for site-specific labeling of biomolecules, a hot topic in biopharmaceutical development. The compound's carboxylic acid group further enables peptide coupling reactions, making it valuable for drug delivery system design.

Analytical characterization of CAS No. 2763909-92-6 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are essential for verifying the purity and structural integrity of this pharmaceutical intermediate. The compound's logP and solubility profile are frequently studied parameters, as they directly influence its bioavailability – a key consideration in modern medicinal chemistry workflows.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes for triazolopyrimidine derivatives like 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid. This includes optimizing catalytic processes and reducing organic solvent usage, addressing the pharmaceutical industry's push toward environmentally friendly synthesis. Such developments are particularly relevant given increasing regulatory pressures and the industry's focus on process intensification.

The growing interest in fragment-based drug discovery (FBDD) has further elevated the importance of compounds like CAS No. 2763909-92-6. Its molecular weight and complexity make it an attractive chemical scaffold for building lead compounds through structure-based design. Computational chemists frequently use such structures in virtual screening campaigns, leveraging molecular docking simulations to predict binding affinities against therapeutic targets.

Quality control of 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}ethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid requires strict adherence to ICH guidelines, particularly concerning impurity profiling and polymorph characterization. These aspects are crucial for ensuring batch-to-batch consistency in API manufacturing, reflecting the pharmaceutical industry's emphasis on quality by design (QbD) principles.

Looking ahead, the potential of CAS No. 2763909-92-6 in combinatorial chemistry libraries and high-throughput screening platforms positions it as a valuable asset in drug discovery pipelines. Its structural features may contribute to addressing current challenges in drug-resistant infections and complex chronic diseases, areas where the scientific community is actively seeking innovative solutions.